Cas no 18524-03-3 (Formononetin 7-O-b-D-Glucuronide)

• Product name: Formononetin 7-O-b-D-Glucuronide
• CAS No: 18524-03-3
• MF: C₂₁H₁₈O₁₀
• MW: 430.361627101898
• CID: 1058921
• PubChem ID: 71316927

Formononetin 7-O-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Formononetin 7-O-β-D-Glucuronide
• ForMononetin-7-O-Glucuronide
• FORMONONETIN-B-D-GLUCURONIDE SODIUM SALT
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-methoxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
• ForMononetin Glucuronide
• 3-(p-Methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid
• 3-(4-Methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid
• Biochanin B-7-O-beta-D-glucuronide, 7-Hydroxy-4'-methoxyisoflavone-7-O-beta-D-glucuronide
• Formononetin-7-O-beta-D-glucuronide, sodium salt min. 99%
• (2S,3S,4S,5R)-3,4,5-Trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
• Formononetin 7-O-beta-D-Glucuronide
• (2S,3S,4S,5R)-3,4,5-trihydroxy-6-{[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxy}oxane-2-carboxylic acid
• 18524-03-3
• SCHEMBL17938780
• NS00117042
• Formononetin 7-O-b-D-Glucuronide

• Inchi： InChI=1S/C21H18O10/c22-10-3-1-9(2-4-10)13-8-29-14-7-11(5-6-12(14)15(13)23)30-21-18(26)16(24)17(25)19(31-21)20(27)28/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1
• InChI Key： MMIBOZXVZLENRZ-ZFORQUDYSA-N
• SMILES： O=C3c4ccc(O[C@@H]1O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]1O)cc4O/C=C3/c2ccc(O)cc2

Computed Properties

• Exact Mass: 444.10600
• Monoisotopic Mass: 444.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 778.1±60.0 °C at 760 mmHg
• Flash Point: 277.8±26.4 °C
• PSA: 155.89000
• LogP: 0.73960
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Formononetin 7-O-b-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides

Additional information on Formononetin 7-O-b-D-Glucuronide

Formononetin 7-O-b-D-Glucuronide: A Comprehensive Overview

Formononetin 7-O-b-D-Glucuronide (CAS No. 18524-03-3) is a bioactive compound that has garnered significant attention in the fields of pharmacology, nutrition, and natural product research. This compound is a glucuronide derivative of formononetin, a type of isoflavone, which is known for its diverse biological activities. The structure of Formononetin 7-O-b-D-Glucuronide consists of a flavan skeleton with a hydroxyl group at position 7, which is further glycosylated by a glucuronic acid moiety. This glycosylation plays a crucial role in enhancing the compound's solubility, stability, and bioavailability.

The isolation and characterization of Formononetin 7-O-b-D-Glucuronide have been extensively studied, particularly in relation to its occurrence in various plant species. It is commonly found in legumes such as soybeans and their derivatives, which are widely consumed globally. Recent studies have highlighted the potential of this compound as a nutraceutical and functional food ingredient due to its antioxidant, anti-inflammatory, and cardioprotective properties.

One of the most intriguing aspects of Formononetin 7-O-b-D-Glucuronide is its role in human health. Research has demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These properties make it a promising candidate for preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant effects, Formononetin 7-O-b-D-Glucuronide has been shown to possess anti-inflammatory properties. Studies have revealed that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in chronic inflammation. This makes it a potential therapeutic agent for inflammatory diseases like arthritis and inflammatory bowel disease.

The metabolic fate of Formononetin 7-O-b-D-Glucuronide in the human body has also been a subject of recent investigations. Upon ingestion, this compound undergoes extensive metabolism in the gut microbiota and liver, leading to the formation of various metabolites. These metabolites have been found to exhibit similar or even enhanced bioactivities compared to the parent compound, suggesting that they play a critical role in mediating the health benefits associated with formononetin.

The application of Formononetin 7-O-b-D-Glucuronide extends beyond nutrition and medicine. It has been explored as a natural preservative in food products due to its antimicrobial properties against pathogenic bacteria such as Salmonella and E. coli. Furthermore, it has shown potential as an additive in cosmetics for its skin protective and anti-aging effects.

In conclusion, Formononetin 7-O-b-D-Glucuronide (CAS No. 18524-03-3) is a multifaceted compound with significant implications for human health and well-being. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable resource in the development of novel therapeutic agents, functional foods, and cosmeceuticals. As research continues to unravel its full potential, this compound is poised to play an increasingly important role in both traditional and modern healthcare systems.